Cas no 181305-76-0 (Benzeneethanamine, 2-chloro-3-ethoxy-6-fluoro-)

• Product Name: Benzeneethanamine, 2-chloro-3-ethoxy-6-fluoro-
• CAS No: 181305-76-0
• MF: C₁₀H₁₃ClFNO
• MW: 217.667725324631
• CID: 2922566
• Update Time: 2023-08-10

Benzeneethanamine, 2-chloro-3-ethoxy-6-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, 2-chloro-3-ethoxy-6-fluoro-

• Inchi： 1S/C10H13ClFNO/c1-2-14-9-4-3-8(12)7(5-6-13)10(9)11/h3-4H,2,5-6,13H2,1H3
• InChI Key： LYTZUKKMNKOEMH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1CCN)F)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 170
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2